Cas no 863868-23-9 (4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
863868-23-9 structure
Product Name:4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:863868-23-9
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD22047831
CID:1855944
PubChem ID:59764021
Update Time:2025-09-23

4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaboryl)benzonitrile
    • 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 863868-23-9
    • ZB0056
    • F83801
    • HDQCSOGFODLAAP-UHFFFAOYSA-N
    • Z1579240506
    • 4-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • SCHEMBL2086651
    • CS-0368943
    • DS-017207
    • EN300-24293248
    • MDL: MFCD22047831
    • Inchi: 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)12-8-11(17-5)7-6-10(12)9-16/h6-8H,1-5H3
    • InChI Key: HDQCSOGFODLAAP-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CC=2C#N)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 259.1379736g/mol
  • Monoisotopic Mass: 259.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.5Ų

4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Related Literature

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